Cas no 1823323-98-3 (tert-butyl N-{[1-(2-bromophenyl)cyclopropyl]methyl}carbamate)

• Product Name: tert-butyl N-{[1-(2-bromophenyl)cyclopropyl]methyl}carbamate
• CAS No: 1823323-98-3
• MF: C₁₅H₂₀BrNO₂
• MW: 326.228803634644
• CID: 6148592
• PubChem ID: 165913788
• Update Time: 2025-06-11

tert-butyl N-{[1-(2-bromophenyl)cyclopropyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{[1-(2-bromophenyl)cyclopropyl]methyl}carbamate
• EN300-12723654
• 1823323-98-3

• Inchi： 1S/C15H20BrNO2/c1-14(2,3)19-13(18)17-10-15(8-9-15)11-6-4-5-7-12(11)16/h4-7H,8-10H2,1-3H3,(H,17,18)
• InChI Key： PIDMIZIUTDLBAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 325.06774g/mol
• Monoisotopic Mass: 325.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-{[1-(2-bromophenyl)cyclopropyl]methyl}carbamate

Introduction to Tert-butyl N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate (CAS No. 1823323-98-3)

Tert-butyl N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate, with the chemical formula C₁₃H₁₅BrN₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a bromophenylcyclopropyl moiety makes it a versatile intermediate in synthesizing more complex molecules.

The CAS number 1823323-98-3 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Its molecular structure incorporates elements that are of interest to medicinal chemists, particularly because of the potential interactions between the bromophenyl ring and biological targets. This compound's design allows for modifications that could lead to the development of novel therapeutic agents.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways by interacting with specific enzymes or receptors. The N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate moiety in this compound suggests a potential for binding to proteins involved in various metabolic processes. Preliminary studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases, making them candidates for further investigation in oncology research.

One of the most compelling aspects of Tert-butyl N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate is its synthetic flexibility. The tert-butyl group provides stability to the molecule while allowing for selective functionalization, which is crucial in drug discovery. Researchers have been exploring ways to attach various pharmacophores to this scaffold, aiming to enhance its bioactivity and selectivity. The bromophenyl ring, in particular, has been shown to improve binding affinity in some cases, thanks to its ability to form hydrophobic interactions with target proteins.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like Tert-butyl N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate for potential drug candidates. Molecular docking studies have suggested that this compound may interact with enzymes such as cyclooxygenase-2 (COX-2), which is implicated in inflammation and pain management. These findings have prompted further experimental validation to assess its pharmacological properties.

The pharmaceutical industry has always been keen on exploring new chemical entities that can address unmet medical needs. Tert-butyl N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate represents a promising lead compound that could be developed into a therapeutic agent. Its unique structural features offer a starting point for designing molecules with improved efficacy and reduced side effects compared to existing treatments.

In conclusion, Tert-butyl N-{[1-(2-bromophenyl)cyclopropyl)methyl}carbamate (CAS No. 1823323-98-3) is a fascinating compound with significant potential in pharmaceutical research. Its molecular design, incorporating both tert-butyl and bromophenylcyclopropyl groups, makes it an attractive candidate for further development. As research continues, it is likely that more applications for this compound will be discovered, contributing to the advancement of drug discovery and development.